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Compound of Interest

Compound Name: Paph-alpha-d-glc

Cat. No.: B7839076 Get Quote

A Comprehensive Technical Guide to 4-
aminophenyl α-D-glucopyranoside
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

4-aminophenyl α-D-glucopyranoside, a crucial molecule in various biochemical and

biotechnological applications. This document details its characteristics, experimental protocols

for its synthesis and purification, and its role in laboratory settings.

Core Physical and Chemical Properties
4-aminophenyl α-D-glucopyranoside is a derivative of glucose, an essential monosaccharide.

The presence of an aminophenyl group allows for further chemical modifications, making it a

versatile tool in scientific research.[1] It is often utilized in the preparation of synthetic antigens

and for the identification of antigenic determinants.[1]

Quantitative Data Summary
The physical and chemical properties of 4-aminophenyl α-D-glucopyranoside are summarized

in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₂H₁₇NO₆

Molecular Weight 271.27 g/mol [1]

CAS Number 31302-52-0

Appearance
White to off-white or light

yellow powder
[1][2]

Melting Point 185-186 °C [3]

Boiling Point 556 °C (estimated) [3]

Density 1.517 g/cm³ (estimated) [3]

Solubility Soluble in water [1]

Purity Typically ≥95% or ≥98% (TLC) [1][4]

Storage Temperature -20°C [4]

LogP -0.97130 [3]

Topological Polar Surface Area

(TPSA)
125 Å² [3]

Hydrogen Bond Donor Count 5 [3]

Hydrogen Bond Acceptor

Count
7 [3]

Rotatable Bond Count 3 [3]

Experimental Protocols
Detailed methodologies for the synthesis and purification of 4-aminophenyl α-D-

glucopyranoside are crucial for its application in research. Below are representative

experimental protocols.

Synthesis of 4-aminophenyl α-D-glucopyranoside
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A common method for the synthesis of aryl α-D-glucosides involves the Koenigs-Knorr reaction

or a modified version using a more stable glucosyl donor. The following is a representative two-

step protocol starting from D-glucose.

Step 1: Preparation of Penta-O-acetyl-α,β-D-glucopyranose and subsequent conversion to

Tetra-O-acetyl-α-D-glucopyranosyl Bromide.

Acetylation: D-glucose is first per-acetylated using acetic anhydride in the presence of a

catalyst like zinc chloride or sodium acetate to yield penta-O-acetyl-α,β-D-glucopyranose.

Bromination: The anomeric acetyl group is then selectively replaced by bromine using a

solution of hydrogen bromide in glacial acetic acid to form the key intermediate, tetra-O-

acetyl-α-D-glucopyranosyl bromide.

Step 2: Glycosylation of 4-nitrophenol and subsequent reduction.

Glycosylation: Tetra-O-acetyl-α-D-glucopyranosyl bromide is reacted with 4-nitrophenol in

the presence of a base (e.g., potassium carbonate or silver oxide) and a catalyst (e.g.,

iodine) in a suitable solvent like acetone or dichloromethane. This reaction forms 4-

nitrophenyl 2,3,4,6-tetra-O-acetyl-α-D-glucopyranoside.

Deprotection (Deacetylation): The acetyl protecting groups are removed by

transesterification using a catalytic amount of sodium methoxide in methanol (Zemplén

deacetylation).

Reduction of the Nitro Group: The nitro group of the resulting 4-nitrophenyl α-D-

glucopyranoside is then reduced to an amino group. This can be achieved through catalytic

hydrogenation using a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere or

by using a chemical reducing agent like sodium dithionite.

Purification: The final product, 4-aminophenyl α-D-glucopyranoside, is purified from the

reaction mixture.

Purification and Analysis
Purification by Recrystallization:
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The crude product is dissolved in a minimal amount of a hot solvent, such as methanol or

ethanol.[5]

The solution is allowed to cool slowly to room temperature, and then further cooled in an ice

bath to promote crystallization.

The resulting crystals are collected by vacuum filtration, washed with a small amount of cold

solvent, and dried under vacuum.

Analysis by Thin Layer Chromatography (TLC):

A small amount of the purified compound is dissolved in a suitable solvent (e.g., methanol).

The solution is spotted onto a TLC plate (e.g., silica gel 60 F254).

The plate is developed in a chamber containing an appropriate eluent system (e.g., a mixture

of ethyl acetate and methanol).

The plate is then visualized under UV light (if the compound is UV active) and/or by staining

with a suitable reagent (e.g., p-anisaldehyde solution followed by heating) to confirm its

purity.[4]

Visualized Experimental Workflow and Applications
As 4-aminophenyl α-D-glucopyranoside is primarily a biochemical tool rather than a signaling

molecule, the following diagrams illustrate a typical synthesis workflow and a key application.
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General Synthesis Workflow for 4-aminophenyl α-D-glucopyranoside

D-Glucose

Penta-O-acetyl-α,β-D-glucopyranose

Acetylation

Tetra-O-acetyl-α-D-glucopyranosyl Bromide

Bromination

4-Nitrophenyl 2,3,4,6-tetra-O-acetyl-α-D-glucopyranoside

Glycosylation

4-Nitrophenol

4-Nitrophenyl α-D-glucopyranoside

Deacetylation

4-Aminophenyl α-D-glucopyranoside

Nitro Reduction
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Application in Affinity Chromatography

Preparation of Affinity Matrix

Purification Process

Agarose Beads

Activated Agarose with Ligand

Activation (e.g., with CNBr)

4-Aminophenyl α-D-glucopyranoside

Covalent Coupling

Binding of Concanavalin A to Ligand

Protein Mixture (containing Concanavalin A)

Washing of Unbound Proteins

Elution of Pure Concanavalin A

Addition of competing sugar

Pure Concanavalin A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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